Cas no 202647-18-5 (1-(4-hydroxypiperidin-1-yl)butan-1-one)

• Product Name: 1-(4-hydroxypiperidin-1-yl)butan-1-one
• CAS No: 202647-18-5
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 241088
• PubChem ID: 23295198
• Update Time: 2025-05-19

1-(4-hydroxypiperidin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,1-(4-hydroxy-1-piperidinyl)-
• 4-Piperidinol,1-(1-oxobutyl)- (9CI)
• 1-(4-hydroxypiperidin-1-yl)butan-1-one
• SB42715
• CIA64718
• SCHEMBL10035
• CS-0252428
• Z85382750
• F8881-4716
• AKOS008984743
• EN300-60259
• 202647-18-5

• Inchi： 1S/C9H17NO2/c1-2-3-9(12)10-6-4-8(11)5-7-10/h8,11H,2-7H2,1H3
• InChI Key： LWFBGOMJEYADOI-UHFFFAOYSA-N
• SMILES： OC1CCN(C(CCC)=O)CC1

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54

Additional information on 1-(4-hydroxypiperidin-1-yl)butan-1-one

Recent Advances in the Study of 1-(4-hydroxypiperidin-1-yl)butan-1-one (CAS: 202647-18-5) in Chemical Biology and Pharmaceutical Research

1-(4-hydroxypiperidin-1-yl)butan-1-one (CAS: 202647-18-5) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. Recent studies have explored its potential as a versatile intermediate in drug synthesis and its biological activities. This research brief summarizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and applications in drug development.

The compound has been identified as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Recent publications highlight its role in the development of novel piperidine-based therapeutics, which are known for their diverse pharmacological effects. The structural features of 1-(4-hydroxypiperidin-1-yl)butan-1-one, including the hydroxypiperidine moiety, contribute to its ability to interact with biological targets such as enzymes and receptors.

One of the most notable advancements is the optimization of synthetic routes for 1-(4-hydroxypiperidin-1-yl)butan-1-one, which has improved yield and purity. Researchers have employed green chemistry principles to reduce environmental impact while maintaining high efficiency. These improvements are critical for scaling up production in pharmaceutical manufacturing.

In pharmacological studies, 1-(4-hydroxypiperidin-1-yl)butan-1-one has demonstrated promising activity in preclinical models. For instance, it has shown modulatory effects on specific neurotransmitter systems, suggesting potential applications in treating neurodegenerative diseases. Additionally, its anti-inflammatory properties have been investigated, with results indicating its ability to inhibit key inflammatory pathways.

Further research is needed to fully elucidate the compound's mechanism of action and to explore its therapeutic potential in clinical settings. However, the current findings underscore the importance of 1-(4-hydroxypiperidin-1-yl)butan-1-one as a valuable tool in drug discovery and development. Future studies may focus on its derivatives and their applications in personalized medicine.

In conclusion, 1-(4-hydroxypiperidin-1-yl)butan-1-one (CAS: 202647-18-5) represents a promising area of research in chemical biology and pharmaceuticals. Its synthetic versatility and biological activity make it a compound of interest for further investigation. Continued advancements in its study are expected to contribute significantly to the development of new therapeutic agents.